Cas no 2229519-65-5 (4-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol)

• Product Name: 4-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol
• CAS No: 2229519-65-5
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 6098081
• PubChem ID: 165677326
• Update Time: 2025-06-14

4-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol
• EN300-1765729
• 2229519-65-5

• Inchi： 1S/C9H7N3O4/c10-9-4-6(11-16-9)5-1-2-8(13)7(3-5)12(14)15/h1-4,13H,10H2
• InChI Key： CEQGNBSFSKHBEH-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=C(C=2)[N+](=O)[O-])O)=N1)N

Computed Properties

• Exact Mass: 221.04365571g/mol
• Monoisotopic Mass: 221.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Additional information on 4-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol

Comprehensive Overview of 4-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol (CAS No. 2229519-65-5)

4-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol (CAS No. 2229519-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring an amino-oxazole core and a nitrophenol moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting inflammatory pathways and oxidative stress-related conditions. The compound's CAS number 2229519-65-5 is frequently searched in academic databases, reflecting its growing relevance in modern chemistry.

The rise of AI-driven drug discovery and computational chemistry has further amplified interest in compounds like 4-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol. Its structural features align with current trends in fragment-based drug design, where small molecules are used to build larger, more complex therapeutics. Online searches for "nitrophenol derivatives in medicine" or "oxazole-based drug candidates" often highlight this compound as a case study. Additionally, its potential role in green chemistry—due to its modifiable reactive sites—has sparked discussions in sustainability-focused research communities.

From a synthetic perspective, 4-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol exemplifies the convergence of heterocyclic chemistry and functional group manipulation. The amino group at the 5-position of the oxazole ring offers a handle for further derivatization, while the nitro group on the phenol ring can be reduced to an amine or other functional groups. This flexibility is crucial for developing high-throughput screening libraries, a hot topic in precision medicine initiatives. Laboratories often query "CAS 2229519-65-5 synthesis protocol" or "oxazole-nitrophenol coupling reactions" to explore its preparation.

Beyond pharmaceuticals, 4-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol has implications in material science, particularly in designing organic semiconductors and photoactive materials. Its conjugated system and electron-withdrawing nitro group make it a candidate for optoelectronic applications, a field rapidly expanding due to demand for renewable energy technologies. Searches for "nitrophenol-based materials" or "oxazole dyes" frequently reference this compound's derivatives.

In summary, 4-(5-amino-1,2-oxazol-3-yl)-2-nitrophenol (CAS No. 2229519-65-5) represents a multifaceted tool for researchers exploring drug development, sustainable chemistry, and advanced materials. Its dual functionality—bridging heterocyclic scaffolds and aromatic systems—ensures its continued prominence in scientific literature and industrial applications.